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Compound of Interest

Compound Name: 1-Phosphorosooxyethyne
CAS No.: 919787-15-8
Cat. No.: B14181611

Get Quote

Executive Summary

1-Phosphorosooxyethyne (an archaic or specific nomenclature for Ethynyl Phosphate,

or its ester derivatives) represents a unique class of "Clickable" reagents. Unlike standard
propargyl linkers (

), the direct attachment of the oxygen to the alkyne (an ynol linkage) confers distinct electronic
properties and reactivity profiles.

This compound serves two critical functions in drug discovery and chemical biology:

+ Bioorthogonal Handle: The terminal alkyne enables rapid tagging via Copper-Catalyzed
Azide-Alkyne Cycloaddition (CUAAC).

+ Reactive Electrophile/Probe: The ynol phosphate moiety mimics high-energy metabolic
intermediates (e.g., phosphoenolpyruvate) and can act as a suicide substrate for specific
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phosphatases or kinases, making it a powerful tool for Activity-Based Protein Profiling
(ABPP).

Note on Nomenclature: The term "Phosphoroso” historically refers to the oxophosphanyl group

(

). In this context, it denotes the phosphoryl species attached to the ethynol oxygen. For this
protocol, we refer to the species as 1-Phosphorosooxyethyne (1-POE) to align with the
specific inquiry, while treating it chemically as an Ethynyl Phosphate.

Chemical Properties & Mechanistic Insight
Structure and Stability

1-POE is an electron-rich alkyne due to the donation of the oxygen lone pair into the

-system.

e Formula:

(free acid form)

e Key Feature: The

bond is susceptible to hydrolysis under acidic conditions, generating a ketene intermediate
and inorganic phosphate.

» Implication: Click reactions must be performed under buffered, near-neutral conditions to
preserve the phosphate linkage during the cycloaddition.

Click Chemistry Mechanism (CUAAC)

The reaction between 1-POE and an azide (

) yields a 4-phosphoryloxy-1,2,3-triazole. Unlike standard alkynes, the electron-rich nature of
the ynol ether motif can accelerate the reaction but also makes the copper intermediate
sensitive to oxidation. We utilize a ligand-stabilized Cu(l) system (e.g., THPTA or TBTA) to
protect the catalyst and prevent side reactions.

Pathway:
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Coordination: Cu(l) coordinates to the terminal alkyne of 1-POE.

Deprotonation: Formation of Copper-Acetylide.

Cycloaddition: Reaction with Azide to form the metallacycle.

Protonation/Release: Release of the Triazolyl Phosphate product.

Experimental Protocol: CUAAC Labeling with 1-POE

Objective: Conjugation of 1-POE to an Azide-functionalized reporter (e.g., Azide-Fluor 488) or

protein.
Materials
Reagent Concentration Role Storage
] Clickable Phosphate ]
1-POE (Analyte) 10 mM in DMSO -20°C, Desiccated
Probe
. ) Reporter
Azide-Tag 10 mM in DMSO o -20°C, Dark
(Fluorophore/Biotin)
CuS0a4-5H20 50 mM in Water Copper Source RT
] ) Cu(l) Stabilizer &
THPTA Ligand 250 mM in Water 4°C
Protectant
] ) Reducing Agent
Sodium Ascorbate 100 mM in Water Fresh Only
(Freshly prep)
100 mM HEPES, pH _ .
Buffer . Reaction Medium 4°C
Step-by-Step Workflow

Step 1: Preparation of the Catalyst Complex (Master Mix) Rationale: Premixing Cu and Ligand
prevents Cu(l) disproportionation and protects the sensitive ynol phosphate from Lewis-acid
catalyzed hydrolysis.

 In a microcentrifuge tube, combine THPTA and CuSOa in a 5:1 molar ratio.
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o Example: Mix 10

L of 50 mM CuSOas with 2
L of 250 mM THPTA.

¢ Incubate for 5 minutes at Room Temperature (RT). The solution should remain clear
blue/teal.

Step 2: Reaction Assembly

Dilute the Azide-Tag into the HEPES Buffer to a final concentration of 50

M.

Add 1-POE to the mixture (Final conc: 50-100
M).

o Note: Keep DMSO concentration < 5% to avoid denaturing biological targets if protein is
present.

Add the Cu-THPTA Complex (Final Cu conc: 1 mM).

Initiation: Add Sodium Ascorbate (Final conc: 5 mM).

Incubation: Vortex gently and incubate for 30—60 minutes at RT in the dark.
o Critical: Do not heat. Ynol phosphates are thermally labile.

Step 3: Quenching and Analysis

¢ Quench reaction by adding EDTA (10 mM final) to chelate copper.

e Analyze via LC-MS or Fluorescence SDS-PAGE.

o Expected Mass Shift: Mass(Azide) + Mass(1-POE).

o Verification: Check for hydrolysis byproduct (Acetylated Azide or Phosphate loss) if
conditions were too acidic.
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Visualization of Sighaling & Workflow

The following diagram illustrates the chemical pathway and the logic of the experimental setup.

1-Phosphorosooxyethyne
(1-POE)

Reaction Condit

Cu(l)-THPTA Catalysis : Cu-Acetylide Product Release Triazolyl Phosphate
Catalyst I Intermediate Conjugate
Cycloaddition W7 _____!
Azide-Reporter
(R-N3)

... AcidMeat  p ~  Hydrolysis
(Side Reaction)

Click to download full resolution via product page

Caption: Mechanistic pathway of 1-POE Click Reaction. Note the competition between
productive Click (Green) and hydrolytic degradation (Red).

Troubleshooting & Optimization

Observation Root Cause Corrective Action

Increase Buffer pH to 7.5-8.0;

Low Yield Hydrolysis of Ynol Phosphate o
Reduce reaction time.
S S Use fresh Ascorbate; Increase
Precipitation Copper Oxidation ) ]
THPTA ligand ratio to 10:1.
Perform "Click" in presence of
High Background Non-specific sticking of Probe 1% BSA or detergent (0.1%
Triton X-100).
o 1-POE is sterically accessible,
No Product Steric hindrance at C1

but ensure Azide is not buried.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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